4-(fluoromethoxy)benzoic acid
Description
Safety and Hazards
Future Directions
A detailed comprehensive investigation of the ortho fluoro- and chloro- substituted benzoic acids has been conducted, which could have implications for the study of 4-(fluoromethoxy)benzoic acid . Furthermore, fluoro- and chloro-substituted benzoic acid derivatives have been shown to exhibit relevant practical applications, namely as precursors of agrochemical and pharmaceutical products, food additives, and dyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(fluoromethoxy)benzoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-hydroxybenzoic acid", "methyl iodide", "potassium carbonate", "copper(I) iodide", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "hydrogen fluoride", "sulfuric acid" ], "Reaction": [ "Step 1: Esterification - 4-hydroxybenzoic acid is reacted with methyl iodide and potassium carbonate in dimethylformamide to form methyl 4-hydroxybenzoate.", "Step 2: Reduction - Methyl 4-hydroxybenzoate is reduced with sodium borohydride in methanol to form methyl 4-hydroxybenzoate.", "Step 3: Diazotization - Methyl 4-hydroxybenzoate is diazotized with sodium nitrite and hydrochloric acid in water to form methyl 4-fluorobenzoate.", "Step 4: Methylation - Methyl 4-fluorobenzoate is reacted with hydrogen fluoride in methanol to form methyl 4-fluoromethoxybenzoate.", "Step 5: Hydrolysis - Methyl 4-fluoromethoxybenzoate is hydrolyzed with sodium hydroxide in water to form 4-(fluoromethoxy)benzoic acid.", "Step 6: Purification - The crude product is purified by recrystallization from ethanol or by column chromatography using silica gel and eluting with a mixture of ethyl acetate and hexanes.", "Step 7: Final Product - 4-(fluoromethoxy)benzoic acid is obtained as a white crystalline solid with a melting point of 166-168°C." ] } | |
CAS RN |
2355262-50-7 |
Molecular Formula |
C8H7FO3 |
Molecular Weight |
170.1 |
Purity |
95 |
Origin of Product |
United States |
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